Cas no 1396768-18-5 (1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea)

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea structure
1396768-18-5 structure
Product Name:1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
CAS No:1396768-18-5
MF:C17H17FN6O
MW:340.354885816574
CID:5364400
Update Time:2025-10-23

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorophenyl)-3-[2-[(6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]urea
    • 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
    • Inchi: 1S/C17H17FN6O/c18-13-5-1-2-6-14(13)23-17(25)20-8-7-19-15-11-16(22-12-21-15)24-9-3-4-10-24/h1-6,9-12H,7-8H2,(H,19,21,22)(H2,20,23,25)
    • InChI Key: IQBSHKXARQNDPE-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC=C1F)C(NCCNC1=CC(N2C=CC=C2)=NC=N1)=O

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea Pricemore >>

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1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea Related Literature

Additional information on 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea

Research Briefing on 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea (CAS: 1396768-18-5)

1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea (CAS: 1396768-18-5) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique urea linkage and fluorophenyl moiety, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its synthesis, pharmacokinetics, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea involves a multi-step process, with key intermediates such as 6-(1H-pyrrol-1-yl)pyrimidin-4-amine and 2-fluoroaniline being utilized. The final product is obtained through a urea-forming reaction, which has been optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry have confirmed the structural integrity of the compound, with CAS number 1396768-18-5 serving as a unique identifier in chemical databases.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, including those implicated in oncogenic signaling pathways. Specifically, it has shown nanomolar affinity for certain tyrosine kinases, making it a potential candidate for targeted cancer therapy. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity and downstream signaling.

In vivo pharmacokinetic studies have further elucidated the compound's bioavailability, metabolic stability, and tissue distribution. Preliminary data indicate favorable oral absorption and moderate plasma half-life, although further optimization may be required to enhance its drug-like properties. Toxicity profiles have also been assessed, with the compound demonstrating acceptable safety margins in preclinical models.

The therapeutic potential of 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea extends beyond oncology. Emerging research suggests its applicability in inflammatory and autoimmune diseases, given its ability to modulate immune cell signaling. These findings underscore the versatility of this compound and warrant further investigation into its broader pharmacological effects.

In conclusion, 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea (CAS: 1396768-18-5) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for both academic research and pharmaceutical development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.

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